Cas no 2098086-09-8 (2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine)

• Product Name: 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine
• CAS No: 2098086-09-8
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5728356
• PubChem ID: 121205829
• Update Time: 2025-05-19

2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1967-4244
• 2-methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine
• AKOS026714860
• 2098086-09-8
• starbld0027731
• 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine

• Inchi： 1S/C13H20N4/c1-10(2)8-12-9-13(16-11(3)15-12)17-6-4-14-5-7-17/h8-9,14H,4-7H2,1-3H3
• InChI Key： CBGWAVOXYSBPOG-UHFFFAOYSA-N
• SMILES： N1(C2C=C(/C=C(\C)/C)N=C(C)N=2)CCNCC1

Computed Properties

• Exact Mass: 232.16879665g/mol
• Monoisotopic Mass: 232.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41Ų

Additional information on 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine

Introduction to 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS No. 2098086-09-8)

2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine, identified by its CAS number 2098086-09-8, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrimidine core substituted with a methyl group, an isopropenyl group, and a piperazine moiety, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

The presence of the piperazine group at the 6-position introduces a nitrogen-rich moiety that enhances the compound's solubility and binding affinity. Piperazine derivatives are well-documented for their pharmacological activity, appearing in numerous FDA-approved drugs across various therapeutic categories. In particular, the 2-methylprop-1-en-1-yl (isopropenyl) substituent at the 4-position contributes to the molecule's lipophilicity, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles. This balance between hydrophilicity and lipophilicity is critical for optimizing drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine with biological targets. Studies suggest that this compound exhibits promising interactions with enzymes involved in metabolic pathways, making it a candidate for further exploration in therapeutic interventions. For instance, preliminary virtual screening experiments have identified potential binding pockets in kinases and phosphodiesterases, which are pivotal targets in oncology and cardiovascular diseases.

The synthesis of 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrimidine ring typically follows a condensation reaction between urea derivatives and β-diketones or β-ketoesters. Subsequent functionalization with the isopropenyl group and piperazine moiety demands careful selection of reagents and catalysts to ensure high yield and purity. Advances in green chemistry have also influenced synthetic methodologies, promoting the use of sustainable solvents and minimal waste processes.

In parallel, the pharmaceutical industry has been leveraging high-throughput screening (HTS) technologies to identify novel bioactive compounds. 2-Methyl-4-(2-methylprop-1-en-1-yl)-6-(piperazin-1-yl)pyrimidine has been tested in several HTS campaigns targeting inflammatory pathways and neurodegenerative disorders. Notably, early-stage studies have highlighted its inhibitory effects on certain inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings align with the growing interest in small molecules that modulate immune responses without systemic side effects.

The role of CAS No. 2098086-09-8 in academic research cannot be overstated. Its structural features make it a valuable scaffold for designing analogs with tailored pharmacological properties. Researchers have modified its core structure to explore variations in potency, selectivity, and pharmacokinetic profiles. For example, replacing the piperazine ring with other nitrogen-containing heterocycles has yielded derivatives with enhanced binding affinities or altered metabolic stability. Such modifications underscore the importance of 2-Methyl-4-(2-methylprop-1-en-1-y l)-6-(piperazin -1 -yl)pyrimidine as a starting point for drug development.

Regulatory considerations play a crucial role in advancing compounds like CAS No. 2098086 -09 -8 into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards before being evaluated in preclinical studies. Additionally, toxicological assessments are essential to evaluate potential adverse effects at various exposure levels. Collaborative efforts between academic institutions and pharmaceutical companies have streamlined these processes, expediting the transition from bench to market.

The future of 2-Methyl -4-(2 -methylprop -1 -en -1 -yl)-6-( piperazin -1 - yl )pyrimidine lies in interdisciplinary research combining synthetic organic chemistry with biopharmaceutical sciences. Emerging technologies such as CRISPR gene editing and mRNA therapeutics may open new avenues for leveraging this compound's bioactivity. For instance, combination therapies involving nucleic acid-based treatments alongside small molecules like CAS No 2098086 -09 -8 could offer synergistic therapeutic benefits.

In conclusion, 2-Methyl -4-( 2-m ethylprop -1-en - 1-y l ) -6-( piper azin e )pyrimidine ( CAS No . 2098086 -09 -8) represents a promising candidate for further pharmaceutical exploration . Its unique structural attributes , coupled with emerging research findings , position it as a key player in next-generation drug discovery . As methodologies for synthesis , screening , and evaluation continue to evolve , this compound will likely remain at forefront of medicinal chemistry innovation .